6-((1-((5-Chlorothiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 6-[1-(5-chlorothiophen-2-yl)sulfonylpiperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C15H14ClN3O3S2/c16-13-2-4-15(23-13)24(20,21)19-7-5-12(6-8-19)22-14-3-1-11(9-17)10-18-14/h1-4,10,12H,5-8H2
• InChI Key: KFBLOLHEXRYTGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C#N)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H14ClN3O3S2
• Molecular Weight: 383.9 g/mol
• CAS No.: 1428364-30-0

Description

6-((1-((5-Chlorothiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile is a useful research compound. Its molecular formula is C15H14ClN3O3S2 and its molecular weight is 383.87. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Synthesis and Antibacterial Activity : A study by Taguchi et al. (1992) focused on synthesizing a series of tetracyclic quinolone antibacterials, showing potent activity against both Gram-positive and Gram-negative bacteria. The research highlighted the significance of structural modifications in enhancing antibacterial efficacy, with specific derivatives showing pronounced in vivo activity without causing adverse effects in mice models (Taguchi et al., 1992).

Antimicrobial Activity

• Heterocyclic Compounds with Antimicrobial Activity : Research by Fikry et al. (2015) and El‐Emary et al. (2002) developed new heterocyclic compounds containing the coumarin ring and evaluated their pharmacological effects. These studies discovered compounds with significant antimicrobial activity, showcasing the potential of novel heterocyclic compounds in treating bacterial and fungal infections (Fikry et al., 2015); (El‐Emary et al., 2002).

Anticancer Activity

• Synthesis and Evaluation as Anticancer Agents : A study by Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. The compounds exhibited significant anticancer potential, with some derivatives showing lower IC50 values compared to doxorubicin, indicating strong anticancer activity. This research underscores the importance of structural innovation in developing new anticancer agents (Rehman et al., 2018).